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Compound of Interest

Compound Name: 9-Hydroxy Benzopyrene-d11

CAS No.: 1246818-35-8

Cat. No.: B588348

Get Quote

This guide provides an in-depth technical overview of 9-Hydroxybenzopyrene-d11 (9-OH-BaP-

d11), a critical tool for researchers, scientists, and drug development professionals engaged in

toxicology, environmental science, and cancer research. We will delve into the rationale behind

its use, identify reputable commercial suppliers, and provide detailed, field-proven

methodologies for its application in sensitive analytical workflows.

The Imperative for a Deuterated Standard:
Understanding the Analytical Challenge
Benzo[a]pyrene (BaP), a potent polycyclic aromatic hydrocarbon (PAH), is a ubiquitous

environmental contaminant and a known human carcinogen.[1] Its toxicity is primarily mediated

through its metabolic activation to reactive intermediates that can form DNA adducts, leading to

mutations and cancer. One of the key metabolic pathways involves the formation of various

hydroxylated metabolites, including 9-hydroxybenzo[a]pyrene (9-OH-BaP).[2]

Accurate quantification of 9-OH-BaP in biological matrices such as urine is a critical aspect of

human biomonitoring and toxicological risk assessment. However, the analysis of such

metabolites is fraught with challenges, including low endogenous concentrations, complex
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sample matrices, and variability in sample preparation and instrument response. To overcome

these obstacles, the use of a stable isotope-labeled internal standard is not just recommended;

it is essential for achieving the highest levels of accuracy and precision.

9-Hydroxybenzopyrene-d11, in which eleven hydrogen atoms are replaced with deuterium, is

the ideal internal standard for the quantitative analysis of 9-OH-BaP. Its chemical and physical

properties are nearly identical to the native analyte, ensuring that it behaves similarly during

sample extraction, derivatization, and chromatographic separation. However, its increased

mass allows for clear differentiation by a mass spectrometer, enabling reliable correction for

any analyte loss or matrix-induced signal suppression or enhancement.

Commercial Suppliers of High-Purity 9-
Hydroxybenzopyrene-d11
The reliability of any quantitative bioanalytical method hinges on the quality of the analytical

standards. For 9-Hydroxybenzopyrene-d11, it is crucial to source material with high chemical

and isotopic purity from reputable suppliers who can provide comprehensive characterization

data. The following table summarizes key information for several commercial suppliers of this

critical reagent.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Noted
Certificatio
ns/Accredit
ations

Pharmaffiliate

s

9-Hydroxy

Benzopyrene

-d11

1246818-35-

8
C₂₀HD₁₁O 279.38

Provides

sample COA

and MSDS

upon request.

[3]

CRO

Splendid Lab

Pvt. Ltd.

9-Hydroxy

Benzopyrene

-d11

1246818-35-

8
C₂₀HD₁₁O 279.38

ISO

17034:2016

& GLP

certified.[1]

TLC

Pharmaceutic

al Standards

9-Hydroxy

Benzopyrene

-d11

Not specified C₂₀HOD₁₁ 279.38

ISO 17034

and ISO

17025

accreditations

.[4]

Benchchem

9-Hydroxy

Benzopyrene

-d11

1246818-35-

8
Not specified Not specified

Inquire for

details.[5]

Note: While a Certificate of Analysis (CoA) with detailed purity information should be requested

from the supplier prior to use, CRO Splendid Lab Pvt. Ltd. and TLC Pharmaceutical Standards

are notable for their ISO 17034 accreditation, which is the highest level of quality assurance for

certified reference materials, ensuring competence in production and characterization.[6]

Experimental Protocol: Quantification of 9-
Hydroxybenzo[a]pyrene in Human Urine by LC-
MS/MS
This protocol provides a robust and sensitive method for the quantification of 9-OH-BaP in

human urine, employing 9-Hydroxybenzopyrene-d11 as an internal standard. The methodology
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is adapted from established protocols for similar hydroxylated PAHs.[7][8][9]

Sample Preparation: Enzymatic Hydrolysis and Solid-
Phase Extraction (SPE)
The majority of 9-OH-BaP in urine is present as glucuronide and sulfate conjugates, which

must be cleaved to release the free analyte prior to extraction.

Step-by-Step Methodology:

Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex to

ensure homogeneity. Centrifuge at 3000 rpm for 5 minutes to pellet any precipitate. Transfer

a 1.0 mL aliquot of the supernatant to a clean polypropylene tube.

Internal Standard Spiking: Add a known amount of 9-Hydroxybenzopyrene-d11 solution

(e.g., 10 µL of a 100 ng/mL solution in methanol) to each urine sample, calibrator, and quality

control sample. Vortex briefly.

Buffer Addition: Add 500 µL of a 1 M sodium acetate buffer (pH 5.0) to each tube. Vortex to

mix.

Enzymatic Hydrolysis: Add 20 µL of β-glucuronidase/arylsulfatase from Helix pomatia to

each tube. Vortex gently and incubate at 37°C for a minimum of 4 hours (overnight

incubation is also acceptable).

Solid-Phase Extraction (SPE):

Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by

sequentially passing 3 mL of methanol followed by 3 mL of deionized water. Do not allow

the cartridge to go dry.

Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 20%

methanol in water to remove polar interferences.

Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.
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Elution: Elute the analyte and internal standard with 2 x 1.5 mL aliquots of methanol into a

clean collection tube.

Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle

stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase

(e.g., 50:50 methanol:water with 0.1% formic acid). Vortex and transfer to an autosampler

vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple

quadrupole mass spectrometer is recommended for this analysis.

Typical LC-MS/MS Parameters:

Parameter Recommended Condition

LC Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Gradient

Start at 40% B, ramp to 95% B over 8 minutes,

hold for 2 minutes, return to initial conditions

and equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Transitions

9-OH-BaP:m/z 269.1 → 239.1 (Quantifier),

269.1 → 215.1 (Qualifier)9-OH-BaP-d11:m/z

280.2 → 249.2 (Quantifier)

Note: The specific MS/MS transitions and collision energies should be optimized for the

instrument in use.
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Data Analysis and Quantification
Quantification is based on the ratio of the peak area of the analyte to the peak area of the

internal standard. A calibration curve is constructed by plotting the peak area ratio against the

concentration of the analyte in the calibration standards. The concentration of 9-OH-BaP in the

unknown samples is then determined from this calibration curve.

Visualizing the Workflow
The following diagram illustrates the key steps in the analytical workflow for the quantification of

9-Hydroxybenzo[a]pyrene using a deuterated internal standard.
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Caption: Analytical workflow for 9-OH-BaP quantification.

Conclusion: Ensuring Data Integrity with 9-
Hydroxybenzopyrene-d11
The use of 9-Hydroxybenzopyrene-d11 as an internal standard is indispensable for the

accurate and precise quantification of 9-OH-BaP in complex biological matrices. By sourcing

high-purity, certified reference materials and implementing a validated analytical workflow,

researchers can generate reliable data that is crucial for advancing our understanding of

benzo[a]pyrene metabolism, exposure, and toxicity. The methodologies and supplier

information provided in this guide serve as a comprehensive resource for scientists and

professionals in the field, enabling them to conduct high-quality research with confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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